Thiophene-3-carbonitrile, 5-acetyl-4-(4-chlorophenyl)-2-methylthio-

• Molecular Formula: C14H10ClNOS2
• Molecular Weight: 307.8 g/mol
• IUPAC Name: 5-acetyl-4-(4-chlorophenyl)-2-methylsulfanylthiophene-3-carbonitrile
• InChI: InChI=1S/C14H10ClNOS2/c1-8(17)13-12(9-3-5-10(15)6-4-9)11(7-16)14(18-2)19-13/h3-6H,1-2H3
• InChI Key: DZABTJAQLCLMRM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=C(S1)SC)C#N)C2=CC=C(C=C2)Cl

Description

Thiophene-3-carbonitrile, 5-acetyl-4-(4-chlorophenyl)-2-methylthio- is a useful research compound. Its molecular formula is C14H10ClNOS2 and its molecular weight is 307.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(4-Chloro-phenyl)-3-oxo-propionitrile (5 mmol) was added to a suspension of K2CO3 (3 equivalents, 15 mmol) in DMF (4.5 mL) and allowed to stir at room temperature. After 10 minutes, CS2 (1.25 equivalents, 7.5 mmol) was added in one portion and the resulting mixture stirred at room temperature for an additional 10 minutes then a solution of 1-chloro-propan-2-one (1.0 equivalent, 5 mmol) in DMF (5 mL) was added. After 1 hour, a solution of MeI (1.1 equivalents, 5.5 mmol) in DMF (2 mL) was added in a dropwise fashion then, after 30 minutes, the mixture was poured onto water and the resulting mixture was stirred vigorously for 12–16 hours to afford a suspension of the desired product. The crude product was isolated by filtration.